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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

Technical Support Center: Autonics TZ4M
Temperature Controller

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance for calibrating and troubleshooting the Autonics
TZ4M temperature controller to ensure experimental accuracy.

Frequently Asked Questions (FAQSs)

Q1: What is the display accuracy of the TZ4M controller?

Al: The display accuracy of the TZ4M is the higher of either £0.3% of the full scale (F.S.) or
3°C.[1][2][3] This specification is critical for determining the potential error in your temperature
readings.

Q2: How can | improve the accuracy of my temperature measurements?

A2: To enhance accuracy, you can use the Input Correction (Input Bias) function, referred to as
IN-B in the manual.[4] This feature allows you to offset the displayed value to match a
calibrated reference thermometer. Additionally, performing an Auto-Tuning (AT) cycle helps
optimize the control parameters for your specific experimental setup, leading to more stable
and accurate temperature regulation.[1][5]

Q3: My controller is displaying "oPENn". What does this mean?
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A3: The "oPEN" error message indicates that the sensor is disconnected or the wiring is faulty.
[6] You should immediately check the connections between the temperature sensor
(thermocouple or RTD) and the controller's input terminals.

Q4: The displayed temperature is fluctuating significantly. How can | stabilize it?

A4: Temperature fluctuation, or "hunting,” can be caused by several factors. If you are using
ON/OFF control, adjusting the hysteresis (HYS) can help.[1][5] For PID control, which is
recommended for high-precision applications, running the Auto-Tuning (AT) function is
essential.[1][5] This allows the controller to learn the thermal characteristics of your system and
optimize the PID parameters (Proportional, Integral, and Derivative) for stable control.

Q5: Can | use a different type of temperature sensor with my TZ4M?

A5: Yes, the TZ4M is compatible with various thermocouple and RTD sensors.[1][2][3]
However, you must configure the controller to the correct input type. This involves setting the
internal switches and selecting the corresponding sensor type in the parameter settings.[3]
Mismatched sensor types will lead to erroneous readings.[6]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

"oPEN" Error Message

Sensor is disconnected or
broken.

1. Power down the controller.
2. Check the wiring between
the sensor and the controller's
input terminals. 3. Ensure the
correct polarity for
thermocouples. 4. If the issue
persists, test the sensor for

continuity.

"Err" Error Message

Internal program data is
damaged due to strong

external noise.

1. Power cycle the controller.
2. If the error persists, the unit

may require servicing.[1]

Inaccurate Temperature
Reading

1. Incorrect input sensor
setting. 2. Sensor placement is
not optimal. 3. Controller
requires calibration (input bias

adjustment).

1. Verify that the input sensor
type in the parameter settings
matches the connected
sensor.[6] 2. Ensure the
sensor is positioned to
accurately measure the target
temperature. 3. Perform the
Input Bias Calibration Protocol

outlined below.

Temperature Overshoots
Setpoint

Poorly tuned PID parameters.

1. Run the Auto-Tuning (AT)
function.[1][5] 2. For systems
sensitive to overshoot,
consider using the PIDS (Low-
speed response type) control
mode.[1][5]

Controller Does Not Power On

No power supply or incorrect

wiring.

1. Verify the power supply is
within the specified range
(100-240VAC 50/60Hz).[1] 2.
Check the power wiring to the

correct terminals.
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Quantitative Data Summary

I ificati

Parameter Specification
Display Accuracy F.S. £0.3% or 3°C (whichever is higher)[1][2][3]
Sampling Cycle 500msJ[2]

K(CA), J(IC), R(PR), E(CR), T(CC), S(PR),

Compatible Thermocouples
N(NN), W(TT)[1][3]

Compatible RTDs DPt100Q, JPt100Q[1][2][3]

Analog Inputs 1-5VDC, 0-10VDC, DC4-20mA[1][2][3]

Control Method Comparison

Control Method Best For Key Parameters

Non-critical applications where
ON/OFF Control some temperature fluctuation Hysteresis (HYS)[1][5]

is acceptable.

High-precision applications Proportional Band (P), Integral
PID Control (PIDF/PIDS) requiring stable temperature Time (1), Derivative Time (D)[1]
control. [5]

Experimental Protocols
Protocol 1: Initial Setup and Auto-Tuning

This protocol is essential for allowing the TZ4M to learn the thermal properties of your specific
experimental setup.

o System Assembly: Securely connect the heater, the TZ4M controller, and the temperature
sensor in your experimental apparatus. Ensure the sensor is correctly positioned to measure
the target temperature.

o Power On and Parameter Setting: Power on the controller and configure the basic
parameters, including the correct input sensor type.
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o Set Target Temperature: Set your desired operating temperature (Set Value or SV).

« Initiate Auto-Tuning: Press and hold the AT key for 3 seconds to begin the auto-tuning
process.[1][5] The AT indicator will flash.

e Tuning Cycle: The controller will cycle the output on and off to learn the system's response.
This process may take some time.

o Completion: The AT indicator will turn off when the process is complete.[1][5] The controller
has now optimized the PID parameters for your system.

Protocol 2: Input Bias Calibration for Enhanced
Accuracy

This protocol should be performed after auto-tuning to correct for any inherent offset between
the controller's reading and a certified reference thermometer.

System Stabilization: Allow your system to reach and stabilize at the desired setpoint
temperature after running the auto-tuning protocol.

o Reference Measurement: Place a calibrated, high-accuracy reference thermometer at the
same measurement point as the TZ4M's sensor.

o Record Temperatures: Record the stable temperature reading from both the TZ4M's display
(Present Value or PV) and the reference thermometer.

o Calculate Offset;: Determine the difference between the reference thermometer and the
TZ4M's displayed temperature.

e Access Input Bias Setting: Navigate to the IN-B (Input Bias) parameter in the controller's
settings.[4][7]

o Apply Correction: Enter the calculated offset value into the IN-B parameter. For example, if
the TZ4M reads 100.5°C and the reference is 100.0°C, enter an IN-B value of -0.5°C.

 Verification: Allow the system to re-stabilize and verify that the TZ4M's displayed temperature
now closely matches the reference thermometer.
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Caption: Workflow for TZ4M Calibration
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Caption: Troubleshooting Logic for Inaccurate Readings

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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